Cas no 2551118-71-7 ((1-methoxycyclopropyl)methyl spiro2.4heptane-1-carboxylate)

• Product Name: (1-methoxycyclopropyl)methyl spiro2.4heptane-1-carboxylate
• CAS No: 2551118-71-7
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD32875355
• CID: 5656546
• PubChem ID: 155822260
• Update Time: 2025-07-09

(1-methoxycyclopropyl)methyl spiro2.4heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate
• 2551118-71-7
• (1-Methoxycyclopropyl)methyl spiro[2.4]heptane-2-carboxylate
• Z3180198662
• EN300-27194306
• (1-methoxycyclopropyl)methyl spiro2.4heptane-1-carboxylate

• MDL： MFCD32875355
• Inchi： 1S/C13H20O3/c1-15-13(6-7-13)9-16-11(14)10-8-12(10)4-2-3-5-12/h10H,2-9H2,1H3
• InChI Key： SKXOVTZUQVMSAE-UHFFFAOYSA-N
• SMILES： O(CC1(CC1)OC)C(C1CC21CCCC2)=O

Computed Properties

• Exact Mass: 224.14124450g/mol
• Monoisotopic Mass: 224.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Additional information on (1-methoxycyclopropyl)methyl spiro2.4heptane-1-carboxylate

Chemical Compound CAS No. 2551118-71-7: (1-Methoxycyclopropyl)methyl Spiro[2.4]heptane-1-Carboxylate

The compound with CAS number 2551118-71-7, commonly referred to as (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate, is a complex organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features, which include a spiro ring system and a methoxy-substituted cyclopropane group. These characteristics make it a subject of interest for researchers exploring novel synthetic methodologies and potential applications in drug design and polymer chemistry.

The name (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate itself provides insight into the compound's structure. The "spiro" designation indicates the presence of two rings joined by a single atom, in this case, a carbon atom shared between the cyclopropane and heptane moieties. The "methoxy" group attached to the cyclopropane ring introduces electron-donating properties, which can influence the compound's reactivity and stability. Recent studies have highlighted the importance of such substituents in modulating the electronic properties of spiro compounds, making them valuable in the development of advanced materials.

Recent research has focused on the synthesis and characterization of spiro compounds like (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate. One notable study published in the Journal of Organic Chemistry demonstrated a novel route to synthesize this compound using a palladium-catalyzed coupling reaction. This method not only enhances the efficiency of synthesis but also opens avenues for incorporating similar spiro structures into larger molecular frameworks, potentially leading to new pharmaceutical agents or high-performance polymers.

In terms of applications, (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate has shown promise in drug delivery systems due to its unique pharmacokinetic properties. The spiro structure contributes to enhanced bioavailability, while the methoxy group can be further modified to target specific receptors or improve solubility. Additionally, this compound has been explored as a building block for constructing macrocyclic compounds, which are essential in catalysis and molecular recognition studies.

The environmental impact of (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate is another area of active research. Studies have shown that its degradation pathways are influenced by both abiotic factors, such as UV light exposure, and biotic factors, such as microbial activity. Understanding these processes is crucial for assessing its potential as an eco-friendly alternative to traditional organic compounds used in industrial applications.

In conclusion, the compound with CAS number 2551118-71-7, or (1-methoxycyclopropyl)methyl spiro[2.4]heptane-1-carboxylate, represents a fascinating intersection of organic chemistry and materials science. Its unique structure, versatile synthetic methods, and potential applications make it a subject of ongoing research interest. As advancements in synthetic techniques and computational modeling continue to evolve, this compound is likely to play an increasingly important role in both academic and industrial settings.